1-(4-ethoxyphenyl)-5-(methoxymethyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-5-(methoxymethyl)-N-propyltriazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-4-10-17-16(21)15-14(11-22-3)20(19-18-15)12-6-8-13(9-7-12)23-5-2/h6-9H,4-5,10-11H2,1-3H3,(H,17,21)
• InChI Key: RCWNHCHSZLKDHA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)OCC)COC
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

1-(4-ethoxyphenyl)-5-(methoxymethyl)-N-propyl-1H-1,2,3-triazole-4-carboxamide, also known as EPMC, is a chemical compound that has been gaining attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that triazole derivatives, such as those synthesized from various chemical reactions involving triazoles, exhibit antimicrobial activity. For example, the Mannich bases derived from 1,2,4-triazoles have shown good activity against test microorganisms, comparable to that of ampicillin (Fandaklı et al., 2012). This suggests potential applications in developing new antimicrobial agents.

Synthesis and Drug Development

Triazole derivatives are also significant in the synthesis of drug molecules. A practical synthesis method has been developed for an orally active CCR5 antagonist, showcasing the role of triazole derivatives in creating therapeutics (Ikemoto et al., 2005). Such research indicates the utility of triazole compounds in drug development, particularly for treating diseases like HIV.

Anti-Inflammatory Activity

Some novel triazole carboxamides exhibit significant anti-inflammatory activity, with potential lower ulcerogenic effects compared to traditional NSAIDs. These findings suggest the utility of triazole derivatives in developing safer anti-inflammatory medications (Abdel-Aziz et al., 2014).

Corrosion Inhibition

Triazole compounds have also been studied for their effectiveness in corrosion inhibition, particularly for protecting mild steel in acidic environments. This suggests applications in materials science and engineering for extending the life of metal components (Bentiss et al., 2009).

Fluorescence and Photophysical Properties

N-2-Aryl-1,2,3-triazoles have been identified as a novel class of blue emitting fluorophores, indicating potential applications in materials science for creating fluorescent materials with specific optical properties (Padalkar et al., 2015).